D-myo-Inositol, 3,4-bis(dihydrogen phosphate)
Description
1D-myo-inositol 3,4-bisphosphate is a myo-inositol bisphosphate. It has a role as a mouse metabolite and a human metabolite. It is a conjugate acid of a 1D-myo-inositol 3,4-biphosphate(4-).
1D-Myo-inositol 3, 4-bisphosphate belongs to the class of organic compounds known as inositol phosphates. Inositol phosphates are compounds containing a phosphate group attached to an inositol (or cyclohexanehexol) moiety. 1D-Myo-inositol 3, 4-bisphosphate is soluble (in water) and an extremely strong acidic compound (based on its pKa). Within the cell, 1D-myo-inositol 3, 4-bisphosphate is primarily located in the cytoplasm. 1D-Myo-inositol 3, 4-bisphosphate exists in all eukaryotes, ranging from yeast to humans. 1D-Myo-inositol 3, 4-bisphosphate participates in a number of enzymatic reactions. In particular, 1D-Myo-inositol 3, 4-bisphosphate can be converted into 1D-myo-inositol 3-phosphate; which is mediated by the enzyme type i inositol 3, 4-bisphosphate 4-phosphatase. Furthermore, 1D-Myo-inositol 3, 4-bisphosphate can be biosynthesized from 1D-myo-inositol 1, 3, 4, 6-tetrakisphosphate through the action of the enzyme inositol polyphosphate 1-phosphatase. Furthermore, 1D-Myo-inositol 3, 4-bisphosphate can be biosynthesized from inositol 1, 3, 4-trisphosphate; which is catalyzed by the enzyme inositol polyphosphate 1-phosphatase. Finally, 1D-Myo-inositol 3, 4-bisphosphate can be converted into 1D-myo-inositol 3-phosphate; which is catalyzed by the enzyme type i inositol 3, 4-bisphosphate 4-phosphatase. In humans, 1D-myo-inositol 3, 4-bisphosphate is involved in the inositol phosphate metabolism pathway and the inositol metabolism pathway.
properties
CAS RN |
69256-53-7 |
|---|---|
Product Name |
D-myo-Inositol, 3,4-bis(dihydrogen phosphate) |
Molecular Formula |
C6H14O12P2 |
Molecular Weight |
340.12 g/mol |
IUPAC Name |
[(1R,2S,3R,4R,5R,6R)-2,3,4,5-tetrahydroxy-6-phosphonooxycyclohexyl] dihydrogen phosphate |
InChI |
InChI=1S/C6H14O12P2/c7-1-2(8)4(10)6(18-20(14,15)16)5(3(1)9)17-19(11,12)13/h1-10H,(H2,11,12,13)(H2,14,15,16)/t1-,2-,3-,4+,5-,6-/m1/s1 |
InChI Key |
MCKAJXMRULSUKI-CNWJWELYSA-N |
Isomeric SMILES |
[C@@H]1([C@@H]([C@@H]([C@@H]([C@H]([C@@H]1O)OP(=O)(O)O)OP(=O)(O)O)O)O)O |
SMILES |
C1(C(C(C(C(C1O)OP(=O)(O)O)OP(=O)(O)O)O)O)O |
Canonical SMILES |
C1(C(C(C(C(C1O)OP(=O)(O)O)OP(=O)(O)O)O)O)O |
physical_description |
Solid |
synonyms |
inositol 1,2-bisphosphate inositol 3,4-bisphosphate inositol 3,4-diphosphate myo-inositol 1,2-bisphosphate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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